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For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2-Methylbenzophenone (CAS No.

131-58-8), a significant aromatic ketone utilized as a photoinitiator and a key intermediate in

organic synthesis, including applications relevant to pharmaceutical and material sciences. This

document details its physicochemical properties, spectroscopic data, and provides in-depth

experimental protocols for its synthesis and purification. A key focus is the elucidation of its

mechanism of action as a Type II photoinitiator, visually represented through a detailed

workflow diagram. All quantitative data is summarized in structured tables for ease of reference

and comparison, aiming to equip researchers and professionals in drug development and

chemical sciences with critical information for their work.

Introduction
2-Methylbenzophenone, also known as o-methylbenzophenone, is an organic compound

characterized by a benzoyl group attached to a toluene molecule at the ortho position. Its

chemical structure imparts unique properties that make it a valuable component in various

chemical processes. While the benzophenone scaffold is found in numerous biologically active

molecules, 2-Methylbenzophenone is particularly recognized for its role as a Type II

photoinitiator in UV curing processes, which have applications in the manufacturing of medical

devices and drug delivery systems. This guide serves as a technical resource, consolidating

essential data and methodologies related to this compound.
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Physicochemical and Spectroscopic Data
The fundamental properties of 2-Methylbenzophenone are summarized below, providing a

critical reference for its handling, characterization, and application in experimental settings.

Physicochemical Properties
A compilation of the key physicochemical properties of 2-Methylbenzophenone is presented in

Table 1.

Property Value Reference(s)

CAS Number 131-58-8 [1][2]

Molecular Formula C₁₄H₁₂O [1][2]

Molecular Weight 196.24 g/mol [1][2]

Appearance Colorless to light yellow liquid [3]

Melting Point -18 °C

Boiling Point 125-127 °C at 0.3 mmHg

Density 1.083 g/mL at 25 °C

Solubility
Insoluble in water; Soluble in

chloroform and methanol

Refractive Index (n²⁰/D) 1.5958

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and purity assessment of 2-
Methylbenzophenone. Key spectral data are summarized in Table 2.
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Spectroscopy Key Peaks/Signals

¹H NMR (CDCl₃)

δ ~7.8 (m, 2H, Ar-H), ~7.5 (m, 1H, Ar-H), ~7.4

(m, 2H, Ar-H), ~7.3 (m, 4H, Ar-H), ~2.3 (s, 3H,

CH₃)

¹³C NMR (CDCl₃) δ ~198 (C=O), ~138-125 (Ar-C), ~20 (CH₃)

Infrared (IR)
~1665 cm⁻¹ (C=O stretch), ~3060 cm⁻¹ (Ar C-H

stretch), ~2930 cm⁻¹ (Alkyl C-H stretch)

Mass Spectrometry (MS) m/z 196 (M⁺), 195, 119, 91, 77

Experimental Protocols
Detailed methodologies for the synthesis and purification of 2-Methylbenzophenone are

provided to guide laboratory practice.

Synthesis of 2-Methylbenzophenone via Friedel-Crafts
Acylation
This protocol describes a common method for synthesizing methylbenzophenone isomers,

including the target 2-methyl isomer.

Objective: To synthesize a mixture of methylbenzophenone isomers via Friedel-Crafts acylation

of toluene with benzoyl chloride.

Materials:

Toluene

Benzoyl chloride

Anhydrous aluminum chloride (AlCl₃)

Hydrochloric acid (concentrated)

Water

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b1664564?utm_src=pdf-body
https://www.benchchem.com/product/b1664564?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664564?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Benzene (for extraction)

Magnesium sulfate (anhydrous)

Round-bottom flask with reflux condenser and mechanical stirrer

Heating mantle

Separatory funnel

Rotary evaporator

Vacuum distillation apparatus

Procedure:

In a round-bottom flask equipped with a mechanical stirrer and reflux condenser, dissolve

benzoyl chloride in toluene.

Slowly add anhydrous aluminum chloride to the stirred solution over a period of 20-30

minutes. The reaction is exothermic and the temperature will rise.

Heat the reaction mixture to reflux and maintain for an additional three hours.

After cooling to room temperature, slowly add water to quench the reaction, followed by the

addition of concentrated hydrochloric acid.

Transfer the mixture to a separatory funnel. Separate the organic layer, wash it twice with hot

water, and then dry it over anhydrous magnesium sulfate.

Concentrate the organic layer using a rotary evaporator to obtain the crude product, which

will be a mixture of ortho, meta, and para isomers of methylbenzophenone.

Purification of 2-Methylbenzophenone
The crude product from the synthesis contains a mixture of isomers. The following protocols

outline methods for isolating the 2-Methylbenzophenone.

Objective: To separate 2-Methylbenzophenone from its meta and para isomers.
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Method 1: Fractional Vacuum Distillation Fractional distillation under reduced pressure can be

used to separate the isomers based on their different boiling points. The ortho-isomer (2-
Methylbenzophenone) generally has a lower boiling point than the meta and para isomers.

Procedure:

Set up a fractional distillation apparatus for vacuum distillation.

Introduce the crude isomeric mixture into the distillation flask.

Gradually reduce the pressure and begin heating the mixture.

Collect the fraction that distills at the boiling point corresponding to 2-Methylbenzophenone
under the specific vacuum pressure.

Method 2: Column Chromatography Column chromatography is an effective method for the

separation of isomers with different polarities.

Materials:

Silica gel (300-400 mesh)

Petroleum ether

Chromatography column

Collection flasks

Procedure:

Prepare a silica gel slurry in petroleum ether and pack the chromatography column.

Dissolve the crude product in a minimal amount of the eluent (petroleum ether).

Carefully load the sample onto the top of the silica gel column.

Elute the column with petroleum ether, collecting fractions.[3]
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Monitor the fractions by Thin Layer Chromatography (TLC) to identify those containing the

desired 2-Methylbenzophenone isomer.

Combine the pure fractions and evaporate the solvent to obtain purified 2-
Methylbenzophenone.

Mechanism of Action: Photoinitiation
2-Methylbenzophenone is classified as a Type II photoinitiator. Its primary mechanism of

action involves the absorption of UV radiation, leading to an excited state, followed by a

bimolecular reaction with a co-initiator to generate free radicals. These radicals then initiate a

polymerization reaction.

Photoinitiation Workflow
The following diagram illustrates the step-by-step process of photoinitiation by 2-
Methylbenzophenone.
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Photoinitiation Process
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Caption: Workflow of Type II photoinitiation by 2-Methylbenzophenone.
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The process begins with the absorption of UV light by 2-Methylbenzophenone, promoting it to

an excited triplet state. This excited molecule then interacts with a co-initiator, such as a tertiary

amine, abstracting a hydrogen atom to form a ketyl radical and a co-initiator radical. The co-

initiator radical is typically the primary species that initiates the polymerization of monomers,

such as acrylates, leading to the formation of a polymer chain. This process is fundamental to

UV curing technologies.

Applications in Research and Drug Development
While 2-Methylbenzophenone is not typically a direct therapeutic agent, its properties as a

photoinitiator are highly relevant to the pharmaceutical and medical fields:

Drug Delivery: UV-curable polymers initiated by compounds like 2-Methylbenzophenone
can be used to encapsulate drugs, allowing for controlled release profiles.

Medical Device Manufacturing: The rapid, solvent-free curing process is ideal for the

production of biocompatible coatings, adhesives, and components of medical devices.

Biomaterials: It can be used in the photopolymerization of hydrogels for tissue engineering

and 3D cell culture applications.

Synthetic Intermediate: As a versatile chemical building block, it can be a precursor in the

synthesis of more complex molecules with potential biological activity. The benzophenone

scaffold is a common feature in many pharmacologically active compounds.

Conclusion
2-Methylbenzophenone is a compound of significant industrial and research interest. This

guide has provided a detailed technical overview of its properties, synthesis, purification, and

mechanism of action as a photoinitiator. The presented data and protocols are intended to

support researchers and professionals in leveraging the unique characteristics of 2-
Methylbenzophenone in their applications, from fundamental organic synthesis to the

development of advanced materials for medical and pharmaceutical uses. Further research into

the biological activities of 2-Methylbenzophenone and its derivatives may yet uncover new

therapeutic potentials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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